Cas no 14246-21-0 (DL-Valine-2-d1)

• Product Name: DL-Valine-2-d1
• CAS No: 14246-21-0
• MF: C₅H₁₁NO₂
• MW: 118.152503252029
• CID: 137591
• PubChem ID: 13000941
• Update Time: 2025-04-19

DL-Valine-2-d1 Chemical and Physical Properties

Names and Identifiers

• Valine-2-d
• DL-Valine-d1
• DL-VALINE-2-D1
• 14246-21-0
• HY-W012889S2
• DL-Valine-2-d1, 98 atom % D
• CS-0379958
• D97892
• AKOS015911225
• 2-amino-2-deuterio-3-methylbutanoic acid
• DL-Valine-2-d1

• Inchi： 1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/i4D
• InChI Key： KZSNJWFQEVHDMF-QYKNYGDISA-N
• SMILES： OC(C([2H])(C(C)C)N)=O

Computed Properties

• Exact Mass: 119.09157
• Monoisotopic Mass: 118.085
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.073
• Melting Point: 295 °C (subl.)(lit.)
• Boiling Point: 213.642 °C at 760 mmHg
• Flash Point: 83.008 °C
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives